Cas no 7101-04-4 ((1Z)-1-phenyl-2-piperidin-1-ylethanone oxime)

• Product name: (1Z)-1-phenyl-2-piperidin-1-ylethanone oxime
• CAS No: 7101-04-4
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 975964
• PubChem ID: 5382709

(1Z)-1-phenyl-2-piperidin-1-ylethanone oxime Chemical and Physical Properties

Names and Identifiers

• (1Z)-1-phenyl-2-piperidin-1-ylethanone oxime
• NSC150248; AC1NTJZ7; NSC-150248;
• 7101-04-4
• NSC150248
• NSC-150248
• DTXSID401250933
• 10591-91-0
• (1Z)-1-Phenyl-2-(1-piperidinyl)ethanone oxime

• Inchi： InChI=1S/C13H18N2O/c16-14-13(12-7-3-1-4-8-12)11-15-9-5-2-6-10-15/h1,3-4,7-8,16H,2,5-6,9-11H2/b14-13-
• InChI Key： ONQHVDKNKWGSIH-YPKPFQOOSA-N
• SMILES： C1CCN(CC1)CC(=NO)C2=CC=CC=C2

Computed Properties

• Exact Mass: 218.14200
• Monoisotopic Mass: 218.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.8A^2

Experimental Properties

• Density: 1.1
• Boiling Point: 353.4°C at 760 mmHg
• Flash Point: 167.5°C
• Refractive Index: 1.574
• PSA: 35.83000
• LogP: 2.28870